Pyroxamine
Overview
Description
It is identified by its IUPAC name, 3-[(4-Chlorophenyl)-phenylmethoxy]-1-methylpyrrolidine, and has a molecular formula of C18H20ClNO . Pyroxamine is primarily used for its antihistamine properties, which help alleviate allergic reactions.
Preparation Methods
The synthesis of pyroxamine involves several steps. One common method starts with the reaction of 4-chlorobenzyl chloride with phenol to form 4-chlorobenzyl phenyl ether. This intermediate is then reacted with 1-methylpyrrolidine in the presence of a base to yield this compound . Industrial production methods typically involve similar synthetic routes but are optimized for large-scale production to ensure high yield and purity.
Chemical Reactions Analysis
Pyroxamine undergoes various chemical reactions, including:
Oxidation: this compound can be oxidized under specific conditions, leading to the formation of corresponding oxides.
Reduction: It can be reduced to form different derivatives, depending on the reducing agents used.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogenating agents. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Pyroxamine has several scientific research applications:
Chemistry: It is used as a reference compound in the study of antihistamines and their chemical properties.
Biology: this compound is studied for its effects on histamine receptors and its potential use in treating allergic reactions.
Medicine: It is explored for its therapeutic potential in managing allergies and related conditions.
Mechanism of Action
Pyroxamine exerts its effects by blocking histamine H1 receptors, thereby preventing histamine from binding to these receptors and causing allergic symptoms. It also has anticholinergic properties, which means it can block the action of acetylcholine on muscarinic receptors. This dual action helps reduce symptoms such as itching, swelling, and mucus production .
Comparison with Similar Compounds
Pyroxamine is similar to other antihistamines such as diphenylpyraline, benzatropine, and diphenylprolinol. it is unique in its specific chemical structure, which provides a distinct profile of antihistamine and anticholinergic activity. The following compounds are similar to this compound:
- Diphenylpyraline
- Benzatropine
- Difemetorex
- Diphenylprolinol
- Desoxypipradrol
- Pipradrol
These compounds share similar therapeutic uses but differ in their chemical structures and specific pharmacological effects.
properties
CAS RN |
7009-68-9 |
|---|---|
Molecular Formula |
C18H20ClNO |
Molecular Weight |
301.8 g/mol |
IUPAC Name |
3-[(4-chlorophenyl)-phenylmethoxy]-1-methylpyrrolidine |
InChI |
InChI=1S/C18H20ClNO/c1-20-12-11-17(13-20)21-18(14-5-3-2-4-6-14)15-7-9-16(19)10-8-15/h2-10,17-18H,11-13H2,1H3 |
InChI Key |
CMARNPIDSNAMJM-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCC(C1)OC(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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